Cas no 2229191-04-0 (2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine
• CAS No: 2229191-04-0
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6070773
• PubChem ID: 165614303
• Update Time: 2025-10-31

2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine
• EN300-1747664
• 2229191-04-0

• Inchi： 1S/C7H12N4O/c1-11-6(4-9-10-11)7-5-8-2-3-12-7/h4,7-8H,2-3,5H2,1H3
• InChI Key： GRUVQJMLXUJLHM-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1=CN=NN1C

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine

Comprehensive Overview of 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine (CAS No. 2229191-04-0): Properties, Applications, and Industry Insights

The compound 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine (CAS No. 2229191-04-0) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and chemical research. This heterocyclic molecule combines a morpholine ring with a 1-methyl-1H-1,2,3-triazole moiety, making it a valuable intermediate for drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive scaffold, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both morpholine and triazole functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in click chemistry applications, where its 1,2,3-triazole unit serves as a robust linker for bioconjugation. This aligns with the growing demand for green chemistry solutions, as researchers seek efficient and sustainable methods for molecular assembly.

From a pharmacological perspective, 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine has shown promise in modulating protein-protein interactions, a hot topic in drug discovery circles. Its morpholine component contributes to improved solubility and bioavailability, addressing a common challenge in medicinal chemistry. The compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile has become a frequent search term among pharmaceutical researchers evaluating its potential as a lead compound.

In material science applications, the triazole-morpholine hybrid structure exhibits interesting coordination properties with transition metals, making it relevant for catalysis research. This aspect connects with current industry trends toward developing heterogeneous catalysts for sustainable chemical processes. The compound's thermal stability and electronic properties are also under investigation for potential use in organic electronics and polymers.

Quality control and analytical characterization of 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine remain critical topics, with many searches focusing on HPLC methods, spectroscopic identification (NMR, IR, MS), and purity standards. The compound's CAS No. 2229191-04-0 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance. Recent advancements in computational chemistry have enabled more accurate predictions of its molecular properties and reactivity patterns.

The growing interest in structure-activity relationships (SAR) has positioned this compound as a valuable tool for molecular design. Its hydrogen bonding capacity and conformational flexibility make it particularly interesting for fragment-based drug discovery, a trending approach in pharmaceutical research. Many queries relate to its potential as a privileged structure in medicinal chemistry, capable of interacting with multiple biological targets.

From an industrial perspective, the scalability of 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine synthesis is a key consideration. Process chemists frequently search for optimized synthetic protocols that balance yield, purity, and cost-effectiveness. The compound's stability under various storage conditions and its compatibility with common formulation excipients are additional practical concerns for potential commercial applications.

Emerging research directions include exploring the compound's potential in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), two rapidly evolving areas in chemical biology. Its triazole ring serves as a stable linkage in these applications, while the morpholine moiety can enhance cellular permeability. These characteristics align with current demands for targeted drug delivery systems and precision medicine approaches.

Environmental and safety assessments of 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine continue to be important topics, particularly regarding its biodegradation pathways and ecotoxicological profile. These aspects are crucial for meeting regulatory requirements in various jurisdictions and addressing the pharmaceutical industry's increasing focus on green chemistry principles.

In conclusion, 2-(1-methyl-1H-1,2,3-triazol-5-yl)morpholine (CAS No. 2229191-04-0) represents a fascinating case study in modern chemical research, bridging fundamental science with practical applications. Its dual functionality as both a pharmacophore and chemical building block ensures its continued relevance across multiple disciplines. As research progresses, this compound will likely find new applications in addressing current challenges in healthcare, materials science, and sustainable chemistry.